BENGHE Validation & Comparative

Check Availability & Pricing

comparative study of the binding properties of
various coal tar pitches

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Coal tar

Cat. No.: B1181347

A Comparative Analysis of the Binding Properties of Various Coal Tar Pitches for Advanced
Material Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of the binding properties of various
coal tar pitches, essential components in the manufacturing of carbon anodes, graphite
electrodes, and other specialty carbon products. Through a detailed examination of key
performance parameters, supported by standardized experimental data, this document aims to
assist researchers and industry professionals in selecting the optimal pitch for their specific
applications.

Comparative Performance Data

The efficacy of a coal tar pitch as a binder is determined by a combination of its physical and
chemical properties. The following table summarizes typical quantitative data for different
grades of coal tar pitch, offering a clear comparison of their key binding characteristics.
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Modified Pitch

Binder Grade Impregnating .
Property . . (High Beta- Test Method

Pitch Grade Pitch ]

Resin)
Softening Point
C) 100 - 120 90 - 100 108 - 115 ASTM D3104
Coking Value (%) =54 45 - 55 >55 ASTM D4715
Quinoline
Insolubles (QI) 6-10 <1 2-6 ASTM D2318
(%)
Toluene
Insolubles (TI) 28-32 15-25 > 30 ASTM D4312
(%)
. By Calculation
Beta-Resin (%) 18- 25 10-20 >25
(TI-Qn

Ash Content (%) <0.2 <0.1 <0.2 ASTM D2415

Interrelationship of Pitch Properties and Binding
Performance

The binding capability of a coal tar pitch is not dependent on a single property but rather the
interplay of its various characteristics. The following diagram illustrates the logical relationship
between the fundamental properties of coal tar pitch and their impact on the final product
performance.
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Relationship Between Coal Tar Pitch Properties and Binder Performance
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Caption: Logical workflow from pitch properties to binder performance.

Detailed Experimental Protocols

The data presented in this guide is based on standardized test methods. The following are
detailed summaries of the experimental protocols for the key analyses cited.

Determination of Softening Point (ASTM D3104 - Mettler
Softening Point Method)

This method determines the temperature at which a pitch softens and flows a specified
distance under controlled heating.[1][2][3]

» Apparatus: Mettler Toledo Dropping Point instrument or equivalent, sample cups, and
furnace.

e Procedure:

o A sample of pitch is melted and poured into a sample cup with a 6.35-mm hole at the
bottom.

o After cooling, the cup is placed in a furnace.
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o The sample is heated at a constant, linear rate.

o The softening point is defined as the temperature at which the pitch flows downward by 19
mm, interrupting a light beam.[3]

Determination of Coking Value (ASTM D4715 - Alcan
Method)

This test indicates the relative coke-forming propensity of a pitch.[4][5][6]
e Apparatus: Porcelain crucible, nickel crucible, electric furnace.
e Procedure:

o A weighed sample of pitch is placed in a porcelain crucible.

o The porcelain crucible is placed inside a larger nickel crucible and surrounded by
petroleum coke.

o The assembly is heated in an electric furnace to 550°C for a specified time.[5]
o The crucible is cooled in a desiccator and the mass of the residue is determined.

o The coking value is expressed as the percentage of the residue relative to the initial
sample mass.

Determination of Quinoline Insolubles (Ql) (ASTM
D2318)

This method measures the amount of matter in tar and pitch that is insoluble in quinoline.[7][8]

[9]
o Apparatus: Filtering crucible, suction filtering apparatus, beaker, heating apparatus.
e Procedure:

o A weighed sample is digested in hot quinoline.[7]
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o The mixture is then filtered through a pre-weighed filtering crucible.

o The insoluble material collected in the crucible is washed with hot quinoline until the filtrate
is colorless.

o The crucible and its contents are dried in an oven at 110°C and weighed.

o The QI content is calculated as the percentage of the mass of the insoluble material to the
mass of the original sample.

Determination of Toluene Insolubles (Tl) (ASTM D4312 -
Short Method)

This method determines the amount of matter in tar and pitch that is insoluble in hot toluene.
[10][11][12]

o Apparatus: Extraction apparatus with a condenser, alundum thimble, beaker, hot plate.
e Procedure:

o A weighed sample is digested in hot toluene (95 + 5°C) for 25 minutes.[10]

o The digested sample is poured into a pre-weighed alundum thimble.

o The thimble is placed in an extraction apparatus, and the soluble portion is extracted with
hot toluene for 3 hours.[10]

o The thimble containing the insoluble matter is dried at 110°C and weighed.

o The Tl content is the percentage of the mass of the dried insoluble material relative to the
mass of the original sample.

Calculation of Beta-Resin Content

The beta-resin content, which is a significant contributor to the binding properties of pitch, is not
directly measured but calculated as the difference between the Toluene Insolubles (TI) and the
Quinoline Insolubles (QI).
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o Formula: Beta-Resin (%) = Tl (%) - QI (%)

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the characterization of coal tar pitch

binding properties.
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Experimental Workflow for Coal Tar Pitch Characterization
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Caption: Workflow for pitch characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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